Cas no 56911-07-0 (1-Chloro-3-methyl-2-(sulfinylamino)benzene)

1-Chloro-3-methyl-2-(sulfinylamino)benzene is a versatile organic compound with significant utility in chemical synthesis. It offers high purity and stability, facilitating the creation of complex molecules. Its unique structural features make it suitable for various applications, including pharmaceuticals, agrochemicals, and fine chemicals. This compound is prized for its reactivity and ease of handling, contributing to efficient synthetic routes.
1-Chloro-3-methyl-2-(sulfinylamino)benzene structure
56911-07-0 structure
Product Name:1-Chloro-3-methyl-2-(sulfinylamino)benzene
CAS No:56911-07-0
MF:C7H6ClNOS
MW:187.646639347076
CID:4041912
PubChem ID:12255784
Update Time:2025-10-18

1-Chloro-3-methyl-2-(sulfinylamino)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-chloro-6-methyl-N-sulfinyl-
    • 1-chloro-3-methyl-2-(sulfinylamino)benzene
    • ALBB-026534
    • benzene, 1-chloro-3-methyl-2-(sulfinylamino)-
    • 56911-07-0
    • H35645
    • MFCD26792654
    • AKOS017259193
    • 2-CHLORO-6-METHYL-N-(OXO-??-SULFANYLIDENE)ANILINE
    • LS-09069
    • 1-Chloro-3-methyl-2-(sulfinylamino)benzene
    • Inchi: 1S/C7H6ClNOS/c1-5-3-2-4-6(8)7(5)9-11-10/h2-4H,1H3
    • InChI Key: MKBNCMDHWZBDTG-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C)=C1N=S=O

Computed Properties

  • Exact Mass: 186.9858627g/mol
  • Monoisotopic Mass: 186.9858627g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 30.4Ų

1-Chloro-3-methyl-2-(sulfinylamino)benzene Pricemore >>

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